Cas no 186805-79-8 (3,5-Dichloro-4-(Phenylmethoxy)Phenol)

• Product Name: 3,5-Dichloro-4-(Phenylmethoxy)Phenol
• CAS No: 186805-79-8
• MF: C₁₃H₁₀Cl₂O₂
• MW: 269.12330198288
• MDL: MFCD23110932
• CID: 4625788
• PubChem ID: 11108381
• Update Time: 2025-06-08

3,5-Dichloro-4-(Phenylmethoxy)Phenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-(phenylmethoxy)phenol
• 4-Benzyloxy-3,5-dichloro-phenol
• 2,6-Dichloro-4-hydroxy-1-benzyloxybenzene
• Phenol, 3,5-dichloro-4-(phenylmethoxy)-
• 4-(Benzyloxy)-3,5-dichlorophenol
• CS-0194363
• E92550
• 3,5-dichloro-4-phenylmethoxyphenol
• BS-31837
• SCHEMBL8405763
• MFCD23110932
• 186805-79-8
• AKOS027425773
• 3,5-Dichloro-4-(Phenylmethoxy)Phenol

• MDL： MFCD23110932
• Inchi： 1S/C13H10Cl2O2/c14-11-6-10(16)7-12(15)13(11)17-8-9-4-2-1-3-5-9/h1-7,16H,8H2
• InChI Key： YPMZAYVEEAAJHT-UHFFFAOYSA-N
• SMILES： C1(O)=CC(Cl)=C(OCC2=CC=CC=C2)C(Cl)=C1

Computed Properties

• Exact Mass: 268.0057849g/mol
• Monoisotopic Mass: 268.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols

Additional information on 3,5-Dichloro-4-(Phenylmethoxy)Phenol

Introduction to 3,5-Dichloro-4-(Phenylmethoxy)Phenol (CAS No. 186805-79-8) and Its Emerging Applications in Chemical Biology

The compound 3,5-Dichloro-4-(Phenylmethoxy)Phenol, identified by the CAS number 186805-79-8, represents a significant molecule in the realm of chemical biology and pharmaceutical research. Its unique structural framework, featuring both chloro and methoxy substituents on a phenolic core, endows it with distinct chemical properties that make it a valuable candidate for various biological assays and drug discovery initiatives.

Recent advancements in the field of medicinal chemistry have highlighted the potential of 3,5-Dichloro-4-(Phenylmethoxy)Phenol as a versatile scaffold for developing novel therapeutic agents. The presence of electron-withdrawing chloro groups and an electron-donating methoxy group on the aromatic ring creates a balance of reactivity that facilitates diverse chemical modifications. This structural characteristic has been exploited in the synthesis of derivatives with enhanced biological activity, particularly in the inhibition of certain enzymes and receptors implicated in metabolic disorders and inflammatory conditions.

In particular, studies have demonstrated the compound's efficacy as a modulator of cytokine production and oxidative stress pathways. The phenolic hydroxyl group serves as a nucleophilic site for interactions with biological targets, while the aromatic ring system allows for further functionalization to improve pharmacokinetic profiles. Researchers have leveraged these properties to design analogs that exhibit potent anti-inflammatory effects, making them promising candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The integration of computational chemistry and high-throughput screening has accelerated the discovery of novel applications for 3,5-Dichloro-4-(Phenylmethoxy)Phenol. Molecular docking studies have revealed its binding affinity to several protein targets, including kinases and transcription factors, which are critical regulators of cellular processes. These findings have prompted investigations into its role in oncology research, where its ability to disrupt aberrant signaling pathways may contribute to the development of next-generation anticancer therapies.

Moreover, the compound's stability under various physiological conditions has made it an attractive candidate for formulation into drug delivery systems. Nanotechnology-based approaches have been explored to enhance its bioavailability and targeted delivery to specific tissues or organs. Such innovations align with the broader trend toward personalized medicine, where compounds like 3,5-Dichloro-4-(Phenylmethoxy)Phenol can be tailored to individual patient needs.

From a synthetic chemistry perspective, 3,5-Dichloro-4-(Phenylmethoxy)Phenol serves as a versatile intermediate in the preparation of more complex molecules. Its straightforward synthesis from commercially available precursors underscores its practicality in industrial-scale production. The development of efficient synthetic routes has been a focus of recent research efforts, ensuring cost-effective and environmentally sustainable manufacturing processes.

The growing interest in 3,5-Dichloro-4-(Phenylmethoxy)Phenol is also reflected in its increasing adoption across academic institutions and pharmaceutical companies worldwide. Collaborative projects aim to uncover new therapeutic applications through interdisciplinary approaches combining organic chemistry, biochemistry, and pharmacology. These collaborations foster innovation by pooling expertise and resources to address unmet medical needs effectively.

As our understanding of molecular mechanisms continues to evolve, so too does the potential of 3,5-Dichloro-4-(Phenylmethoxy)Phenol as a pharmacological tool. Emerging research suggests its involvement in modulating neural pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. By targeting specific neurotransmitter systems or protein aggregates implicated in these conditions, this compound may offer new avenues for therapeutic intervention.

In conclusion, 3,5-Dichloro-4-(Phenylmethoxy)Phenol (CAS No. 186805-79-8) stands out as a multifaceted compound with broad implications in chemical biology and drug development. Its unique structural features enable diverse applications across multiple therapeutic domains, from anti-inflammatory treatments to oncology research. As scientific exploration progresses, this molecule is poised to play an increasingly pivotal role in shaping future medical breakthroughs.